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Compound of Interest

Compound Name: NU-7200

Cat. No.: B1684134 Get Quote

Important Note for Researchers: The query for "NU-7200" most closely corresponds to 3M™

Novec™ 7200 Engineered Fluid. This document provides safety and handling information for

this product. Novec™ 7200 is a brand of engineered fluid with the chemical composition of

ethoxy-nonafluorobutane (C4F9OC2H5)[1][2]. It is a clear, colorless, and low-odor fluid utilized

in various laboratory and industrial applications, including as a heat transfer fluid, for solvent

cleaning, and as a carrier solvent[1][2][3][4]. While it has low toxicity, proper personal protective

equipment (PPE) and handling procedures are essential to ensure personnel safety and proper

disposal.

Hazard Identification and Personal Protective
Equipment (PPE)
Novec™ 7200 is characterized by its low toxicity, non-flammability, and zero ozone depletion

potential[1][2][4]. However, as with any chemical, appropriate precautions must be taken. The

following table summarizes the recommended PPE for handling Novec™ 7200 in a laboratory

setting.
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Exposure Route Hazard Recommended PPE

Inhalation

While no health effects are

expected from inhalation at

recommended exposure limits,

intentional misuse by

concentrating and inhaling

vapors can be harmful.[5]

- Ensure adequate ventilation

in the work area.- Use only in

well-ventilated areas.[6]

Skin Contact

Prolonged or repeated contact

is not expected to cause

significant skin irritation.[5]

- Chemical-resistant gloves

(e.g., nitrile) are recommended

to minimize contact.[6]

Eye Contact
Not expected to cause

significant eye irritation.[5]

- Safety glasses or goggles

should be worn to protect

against splashes.

Ingestion
May be harmful if swallowed.

[5]

- Do not eat, drink, or smoke in

laboratory areas.[6]- Wash

hands thoroughly after

handling.[6]

Operational and Handling Procedures
Adherence to proper operational procedures is critical for maintaining a safe laboratory

environment when working with Novec™ 7200.

Workflow for Handling Novec™ 7200
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Workflow for safe handling of Novec™ 7200.
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Key Handling Practices:

Ventilation: Always work in a well-ventilated area to avoid the accumulation of vapors.

Personal Hygiene: Avoid eating, drinking, or smoking in areas where Novec™ 7200 is

handled and used. Wash hands thoroughly after handling.

Spill Management: In the event of a small spill, absorb the liquid with an inert material (e.g.,

vermiculite, sand) and place it in a suitable, labeled container for waste disposal. For larger

spills, evacuate the area and contact your institution's environmental health and safety

department.

Disposal Plan
Proper disposal of Novec™ 7200 and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Disposal Decision Pathway
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Decision pathway for the disposal of Novec™ 7200 waste.

Disposal Guidelines:

Unused Product and Contaminated Materials: Unused Novec™ 7200 and any materials

contaminated with it (e.g., absorbent pads, gloves) should be collected in a clearly labeled,

sealed container. This waste must be disposed of as hazardous chemical waste through your

institution's designated waste management program.

Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate should be collected and disposed of as hazardous chemical waste. Once cleaned,

the container can be disposed of or recycled in accordance with institutional policies.

Regulatory Compliance: Always follow local, state, and federal regulations for chemical

waste disposal. Consult your institution's Environmental Health and Safety (EHS) office for
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specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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